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Compound of Interest

Compound Name: 3-Isopropoxybenzaldehyde

Cat. No.: B1298940 Get Quote

Introduction

3-Isopropoxybenzaldehyde is an aromatic aldehyde of interest in organic synthesis, serving

as a versatile intermediate in the preparation of more complex molecules for the

pharmaceutical and chemical industries. This document provides a detailed overview of its

synthesis, physicochemical properties, and safety information, tailored for researchers,

scientists, and professionals in drug development.

Physicochemical and Spectroscopic Data
The following tables summarize the key physical, chemical, and spectroscopic properties of 3-
Isopropoxybenzaldehyde.

Table 1: Physicochemical Properties
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Property Value Reference

Molecular Formula C₁₀H₁₂O₂ [1][2][3]

Molecular Weight 164.20 g/mol [1][2]

CAS Number 75792-33-5 [1][3][4][5]

Appearance
Colorless to light yellow liquid

or solid
[4][6]

Density 1.036 ± 0.06 g/cm³ (Predicted) [1][4]

Boiling Point 256.8 °C at 760 mmHg [1]

Flash Point 107.5 °C [1]

Refractive Index 1.529 [1]

Molar Refractivity 48.9 cm³ [1]

Polar Surface Area 26.3 Å² [1]

Storage Temperature
2-8°C under inert gas

(Nitrogen or Argon)
[4]

Table 2: Spectroscopic and Analytical Data

Data Type Value

SMILES String CC(C)Oc1cccc(C=O)c1

InChI
1S/C10H12O2/c1-8(2)12-10-5-3-4-9(6-10)7-

11/h3-8H,1-2H3

InChI Key NOBKCEXLDDGYID-UHFFFAOYSA-N

Synthesis of 3-Isopropoxybenzaldehyde
A common and effective method for the synthesis of 3-Isopropoxybenzaldehyde is through

the Williamson ether synthesis, starting from 3-hydroxybenzaldehyde and 2-bromopropane.
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Experimental Protocol: Williamson Ether Synthesis

This protocol details the synthesis of 3-Isopropoxybenzaldehyde from 3-

hydroxybenzaldehyde and 2-bromopropane.[6]

Materials:

3-hydroxybenzaldehyde

2-bromopropane

Potassium t-butoxide

Dimethyl sulfoxide (DMSO)

Ethyl acetate

Brine

Magnesium sulfate (MgSO₄)

Silica gel

Ether

Hexanes

Procedure:

To a solution of 3-hydroxybenzaldehyde (6.00 g, 49.1 mmol) in DMSO (100 mL), add

potassium t-butoxide (6.34 g, 56.5 mmol).

Stir the resulting mixture for 20 minutes.

Add 2-bromopropane (7.25 g, 59 mmol) to the reaction mixture.

Stir the reaction for 18 hours.

Dilute the reaction mixture with brine (100 mL).
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Extract the aqueous layer with ethyl acetate (3 x 125 mL).

Combine the organic layers and dry with MgSO₄.

Concentrate the organic solution.

Purify the resulting residue by column chromatography on silica gel using an eluent of

ether:hexanes (10:90).

The final product, 3-isopropoxybenzaldehyde, is obtained as a colorless oil (4.61 g, 57%

yield).[6]

Synthesis Workflow

The following diagram illustrates the key steps in the synthesis of 3-Isopropoxybenzaldehyde
via the Williamson ether synthesis.
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Caption: Workflow for the synthesis of 3-Isopropoxybenzaldehyde.

Applications in Synthesis
3-Isopropoxybenzaldehyde is a useful building block in organic synthesis. For instance, it has

been utilized in the preparation of ortho-hydroxy arylaldehydes through a ruthenium-catalyzed

aldehyde-assisted C-H oxygenation reaction.[4]

Logical Relationship of a C-H Oxygenation Reaction
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The diagram below outlines the conceptual transformation of 3-Isopropoxybenzaldehyde into

an ortho-hydroxy arylaldehyde derivative.

3-Isopropoxybenzaldehyde

Aldehyde-Assisted
C-H Oxygenation

Ruthenium Catalyst

ortho-Hydroxy
Arylaldehyde Derivative

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1298940?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1298940?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

